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Compound Focus: 3-O-Methylellagic acid

CAS No.: 51768-38-8

Cat. No.: S1953689

Get Quote

Understanding the properties of 3-O-Methylellagic acid is the first step in preventing precipitation.

Property Value / Description

Molecular Formula C15H8O8 [1]

Molecular Weight 316.22 g/mol [1]

CAS Number 51768-38-8 [1]

Appearance Solid powder at room temperature [1]

Log P 1.62 [1]

Hydrogen Bond Donors 3 [1]

Hydrogen Bond Acceptors 8 [1]

Stock Solution Formulation Data

Supplier-recommended formulations for preparing a 10 mM stock solution are detailed below [1].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s1953689?utm_src=pdf-body
https://www.smolecule.com/products/s1953689?utm_src=pdf-interest
https://www.smolecule.com/products/s1953689?utm_src=pdf-body
https://www.invivochem.com/3-O-Methylellagic-acid.html
https://www.invivochem.com/3-O-Methylellagic-acid.html
https://www.invivochem.com/3-O-Methylellagic-acid.html
https://www.invivochem.com/3-O-Methylellagic-acid.html
https://www.invivochem.com/3-O-Methylellagic-acid.html
https://www.invivochem.com/3-O-Methylellagic-acid.html
https://www.invivochem.com/3-O-Methylellagic-acid.html
https://www.invivochem.com/3-O-Methylellagic-acid.html
https://www.smolecule.com/products/s1953689?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Injection
Formulation

Solvent Composition Notes

Formulation 1 10% DMSO → 50% Tween 80 → 850μL Saline Standard for IP/IV/IM/SC

injection

Formulation 2 10% DMSO → 40% PEG300 → 5% Tween 80 →

45% Saline

Alternative injection

formulation

Formulation 3 10% DMSO → 90% Corn Oil Simple oil-based formulation

Oral Formulation 1 Suspension in 0.5% CMC Na Standard for oral
administration

Preparation Notes:

Solvent Priority: The supplier suggests trying DMSO first for stock solution preparation. If

unsuccessful, other solvents like water, ethanol, or DMF can be attempted [1].
Handling: Use minute amounts of product initially to avoid sample loss during solubility testing [1].

Storage: Prepared stock solutions can be stored at -80°C for 6 months or -20°C for 1 month. Avoid
repeated freeze-thaw cycles [1].

Troubleshooting Precipitation: A Step-by-Step
Workflow

This workflow outlines a systematic approach to diagnose and resolve precipitation issues.

Key Considerations for Researchers

General Precipitation Causes: Precipitation in biological solutions is often caused by temperature
shifts (e.g., moving a solution from cold to warm environments), water loss through evaporation, or

interactions between media components like calcium salts and metals [2].
Analytical Context vs. Biological Assays: The characterization of 3-O-Methylellagic acid in plant

extracts often uses UPLC-Q-TOF-MS with methanol-based solvents [3]. While excellent for analytics,
these methods don't always translate directly to biocompatible formulations for cell-based assays.
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Start Simple: Before moving to complex formulations, ensure you have followed the basic

preparation steps correctly, as oversights in simple procedures are a common source of problems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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